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Compound of Interest

Compound Name: 2,3,3,6-Tetramethyloctane

CAS No.: 62199-24-0

Cat. No.: B14562405

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a detailed technical guide on the expected spectroscopic

data for the branched alkane 2,3,3,6-tetramethyloctane. Due to the absence of publicly

available experimental spectra for this specific isomer, this guide focuses on the predicted

Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data based

on established principles of organic spectroscopy. Detailed, generalized experimental protocols

for obtaining such spectra are also provided, along with a logical workflow for spectroscopic

analysis.

Predicted Spectroscopic Data
While experimental spectroscopic data for 2,3,3,6-tetramethyloctane is not readily available in

public databases, its spectral characteristics can be predicted based on its molecular structure

and general principles of spectroscopy for alkanes.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of organic

molecules.

¹H NMR: The proton NMR spectrum of 2,3,3,6-tetramethyloctane is expected to show

complex signal overlap due to the similarity of the proton environments in branched alkanes.

Protons in alkanes typically resonate in the upfield region of the spectrum (around 0.5 - 2.0

ppm).

¹³C NMR: The carbon NMR spectrum provides a clearer picture, with each unique carbon atom

producing a distinct signal. The chemical shifts are influenced by the degree of substitution.

Table 1: Predicted ¹³C and ¹H NMR Data for 2,3,3,6-Tetramethyloctane

Carbon
Position

Predicted ¹³C
Chemical Shift
(ppm)

Attached
Protons

Predicted ¹H
Chemical Shift
(ppm)

Splitting
Pattern

1 ~10-15 -CH₃ ~0.8-0.9 Triplet

2 ~30-40 -CH ~1.5-1.8 Multiplet

3
~30-40

(quaternary)
None - -

4 ~40-50 -CH₂ ~1.2-1.4 Multiplet

5 ~20-30 -CH₂ ~1.1-1.3 Multiplet

6 ~30-40 -CH ~1.4-1.7 Multiplet

7 ~20-25 -CH₃ ~0.8-0.9 Doublet

8 ~20-25 -CH₃ ~0.8-0.9 Doublet

3-methyl (x2) ~25-35 -CH₃ ~0.8-1.0 Singlet

2-methyl ~15-20 -CH₃ ~0.8-0.9 Doublet

6-methyl ~20-25 -CH₃ ~0.8-0.9 Doublet

Note: Predicted chemical shifts and splitting patterns are estimates and may vary based on the

solvent and experimental conditions.
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Infrared (IR) Spectroscopy
The IR spectrum of an alkane is characterized by C-H stretching and bending vibrations.

Table 2: Predicted IR Absorption Bands for 2,3,3,6-Tetramethyloctane

Wavenumber (cm⁻¹) Vibration Type Intensity

2850-3000 C-H stretch (sp³) Strong

1450-1470 -CH₂- and -CH₃ bending Medium

1370-1380 -CH₃ bending (umbrella mode) Medium-Weak

~1380 and ~1365 C-H bend (gem-dimethyl) Characteristic

Mass Spectrometry (MS)
Mass spectrometry of alkanes typically involves fragmentation of the molecular ion. The

fragmentation pattern can provide information about the branching of the carbon chain.[1][2]

Table 3: Predicted Mass Spectrometry Data for 2,3,3,6-Tetramethyloctane

m/z Interpretation Relative Abundance

170 Molecular Ion [M]⁺ Low to absent

155 [M-CH₃]⁺ Possible

141 [M-C₂H₅]⁺ Possible

113 [M-C₄H₉]⁺ (loss of t-butyl) Likely prominent

85 [C₆H₁₃]⁺ Possible

71 [C₅H₁₁]⁺ Likely prominent

57 [C₄H₉]⁺ (t-butyl cation) Likely Base Peak

43 [C₃H₇]⁺ Prominent
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Experimental Protocols
The following are generalized protocols for obtaining spectroscopic data for a liquid alkane like

2,3,3,6-tetramethyloctane.

NMR Sample Preparation and Analysis
High-resolution solution-state NMR spectroscopy is the primary tool for detailed structural

characterization.[3]

Sample Preparation:

Weigh approximately 5-25 mg of the liquid alkane sample.

Dissolve the sample in a deuterated solvent (e.g., CDCl₃) to a final volume of about 0.6-

0.7 mL in a clean, dry NMR tube.

Ensure the sample height in the tube is optimal for the spectrometer being used (typically

4-5 cm).[4]

Cap the NMR tube securely to prevent solvent evaporation.[4]

Data Acquisition:

Insert the sample into the NMR spectrometer.

Lock the spectrometer on the deuterium signal of the solvent.

Shim the magnetic field to achieve optimal homogeneity.

Acquire a ¹H NMR spectrum.

Acquire a ¹³C NMR spectrum. Additional experiments like DEPT, COSY, HSQC, and

HMBC can be performed for unambiguous signal assignment.[5]

IR Spectroscopy
For a pure liquid sample, the neat "sandwich" method is straightforward.[6]
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Sample Preparation:

Place a single drop of the liquid sample onto the surface of a polished salt plate (e.g.,

NaCl or KBr).[7]

Carefully place a second salt plate on top to create a thin liquid film between the plates.[7]

Data Acquisition:

Mount the plates in the sample holder of the FT-IR spectrometer.

Acquire a background spectrum of the empty instrument.

Acquire the IR spectrum of the sample.

Clean the salt plates with a suitable solvent (e.g., acetone) and return them to a

desiccator.[7]

Mass Spectrometry
Electron Ionization (EI) is a common method for the analysis of volatile compounds like

alkanes.

Sample Introduction:

Introduce a small amount of the volatile liquid sample into the mass spectrometer, often

via a gas chromatography (GC-MS) system which separates impurities and introduces the

sample into the ion source.

Ionization:

The sample is bombarded with a high-energy electron beam (typically 70 eV) in the ion

source, causing ionization and fragmentation.

Mass Analysis:

The resulting ions are accelerated and separated based on their mass-to-charge ratio

(m/z) by a mass analyzer (e.g., quadrupole or time-of-flight).
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Detection:

The abundance of each ion is measured by a detector, generating the mass spectrum.

Spectroscopic Analysis Workflow
The following diagram illustrates a general workflow for the spectroscopic analysis of an

unknown liquid organic compound.
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Caption: General workflow for spectroscopic analysis of a liquid organic compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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